3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide

• IUPAC Name: 3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C18H18ClN3O4S2/c1-2-26-9-8-22-15-7-6-14(28(20,24)25)11-16(15)27-18(22)21-17(23)12-4-3-5-13(19)10-12/h3-7,10-11H,2,8-9H2,1H3,(H2,20,24,25)
• InChI Key: ABGMDJLVASWKLX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN3O4S2
• Molecular Weight: 439.9 g/mol

Description

3-chloro-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Scientific Research Applications

Anticancer Potential

The compound has shown promising results in the realm of cancer research. A derivative, 4-Chloro-3-({[(4-chlorophenyl) amino) carbonothioyl]amino}sulfonyl)-N-(2-methyl-2,3-dihydro-1H-indole-1-yl)benzamide, demonstrated significant proapoptotic activity against melanoma cell lines, suggesting its potential as an anticancer agent. It exhibited growth inhibition and worked as an inhibitor of several human carbonic anhydrase isoforms, which are relevant in cancer therapy (Yılmaz et al., 2015).

Antimicrobial Activities

Benzothiazoles have been reported as effective pharmacophores, with synthesized derivatives showing significant antimicrobial activities. This includes effectiveness against various bacterial and fungal strains, demonstrating the broad potential of benzothiazole derivatives in treating infectious diseases (Kale and Mene, 2013).

Pharmacological Properties

The compound's derivatives have been explored for various pharmacological activities, including anti-inflammatory, anticonvulsant, and anthelmintic properties. This highlights the diverse therapeutic potential of benzothiazole derivatives in different medical applications (Patel et al., 2009).

Synthesis and Structural Analysis

Studies have focused on the synthesis and structural characterization of benzothiazole derivatives. These studies are crucial in understanding the chemical properties and potential modifications that can enhance their efficacy in various applications, including in the pharmaceutical industry (Ćaleta et al., 2008).

Antitumor Evaluation

There has been significant research in the evaluation of benzothiazole derivatives as potential antitumor agents. This involves studying their cytotoxic activities against various cancer cell lines, contributing to the development of new cancer treatments (Tomorowicz et al., 2020).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity . Additionally, some benzothiazole derivatives have shown significant anti-inflammatory activity, with the highest IC50 values for COX-1 inhibition .

Mode of Action

For instance, some benzothiazole derivatives have been found to inhibit COX enzymes, which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

The key mechanism of action of NSAIDs involves the suppression of the COX enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Pharmacokinetics

It’s worth noting that none of the synthesized benzothiazole compounds violated lipinski’s rule, making them suitable drug candidates for the treatment of various diseases .

Result of Action

Some benzothiazole derivatives have shown significant anti-inflammatory activity, with the highest ic50 values for cox-1 inhibition . They also demonstrated excellent COX-2 SI values and even showed inhibition of albumin denaturation .